Cas no 2402830-38-8 ([(1-cyclopropyl-1H-imidazol-4-yl)methyl](methyl)a mine dihydrochloride)

• Product Name: [(1-cyclopropyl-1H-imidazol-4-yl)methyl](methyl)a mine dihydrochloride
• CAS No: 2402830-38-8
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 6028108
• PubChem ID: 154575272
• Update Time: 2025-10-13

[(1-cyclopropyl-1H-imidazol-4-yl)methyl](methyl)a mine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(1-cyclopropyl-1H-imidazol-4-yl)methyl](methyl)a mine dihydrochloride
• EN300-7470470
• 2402830-38-8
• 1-(1-Cyclopropylimidazol-4-yl)-N-methylmethanamine;dihydrochloride
• [(1-cyclopropyl-1H-imidazol-4-yl)methyl](methyl)amine dihydrochloride

• Inchi： 1S/C8H13N3.ClH/c1-9-4-7-5-11(6-10-7)8-2-3-8;/h5-6,8-9H,2-4H2,1H3;1H
• InChI Key： LVZBIUBDZKKWOR-UHFFFAOYSA-N
• SMILES： C(C1N=CN(C2CC2)C=1)NC.Cl

Computed Properties

• Exact Mass: 223.0643029g/mol
• Monoisotopic Mass: 223.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų

Additional information on [(1-cyclopropyl-1H-imidazol-4-yl)methyl](methyl)a mine dihydrochloride

Introduction to [(1-cyclopropyl-1H-imidazol-4-yl)methyl](methyl)amine dihydrochloride (CAS No. 2402830-38-8)

[(1-cyclopropyl-1H-imidazol-4-yl)methyl](methyl)amine dihydrochloride, also known by its CAS number 2402830-38-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles and is characterized by its unique structural features, which include a cyclopropyl group and a methylamine moiety. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug discovery and development.

The cyclopropyl group in the structure of [(1-cyclopropyl-1H-imidazol-4-yl)methyl](methyl)amine dihydrochloride is a key feature that contributes to its biological activity. Cyclopropyl-containing compounds have been extensively studied for their potential in modulating various biological targets, including enzymes, receptors, and ion channels. The presence of this group can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The imidazole ring is another critical component of the molecule. Imidazoles are well-known for their ability to interact with metal ions and form coordination complexes, which can be exploited in the design of metalloenzyme inhibitors. Additionally, imidazoles have been shown to possess a wide range of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The combination of the cyclopropyl group and the imidazole ring in [(1-cyclopropyl-1H-imidazol-4-yl)methyl](methyl)amine dihydrochloride suggests that it may have potential as a multifunctional therapeutic agent.

The methylamine moiety in the structure adds further complexity to the molecule. Amines are common functional groups in pharmaceuticals due to their ability to form hydrogen bonds with biological targets. The presence of a methyl group on the amine can influence the compound's lipophilicity and thus its ability to cross cell membranes. This feature is particularly important for drugs that need to reach intracellular targets or cross the blood-brain barrier.

In recent years, significant research efforts have been directed towards understanding the biological activities of compounds similar to [(1-cyclopropyl-1H-imidazol-4-yl)methyl](methyl)amine dihydrochloride. Studies have shown that such compounds can exhibit potent inhibitory effects on various enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that a closely related compound demonstrated strong inhibition of a key enzyme involved in cancer cell proliferation. This finding highlights the potential of [(1-cyclopropyl-1H-imidazol-4-yl)methyl](methyl)amine dihydrochloride as an anticancer agent.

Beyond cancer research, there is growing interest in exploring the use of this compound for other therapeutic applications. For instance, preliminary studies have suggested that it may have neuroprotective effects by modulating specific receptors in the central nervous system. This could open up new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The dihydrochloride salt form of [(1-cyclopropyl-1H-imidazol-4-yl)methyl](methyl)amine dihydrochloride is particularly advantageous for pharmaceutical development. Dihydrochlorides are often used to improve the solubility and stability of organic compounds, which can enhance their bioavailability and shelf life. This form also facilitates easier handling and formulation during drug development processes.

In conclusion, [(1-cyclopropyl-1H-imidazol-4-yl)methyl](methyl)amine dihydrochloride (CAS No. 2402830-38-8) is a promising compound with a unique chemical structure that offers potential for various therapeutic applications. Its combination of a cyclopropyl group, an imidazole ring, and a methylamine moiety makes it an interesting candidate for further research and development in medicinal chemistry. Ongoing studies are likely to uncover more about its biological activities and potential clinical uses.